Cas no 1114870-96-0 (ethyl 2-(3-methoxyphenyl)-4-{[(3-methylphenyl)carbamoyl]methoxy}quinoline-6-carboxylate)

• Product name: ethyl 2-(3-methoxyphenyl)-4-{[(3-methylphenyl)carbamoyl]methoxy}quinoline-6-carboxylate
• CAS No: 1114870-96-0
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 5389183

ethyl 2-(3-methoxyphenyl)-4-{[(3-methylphenyl)carbamoyl]methoxy}quinoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• UBTTWHGNOXGOGY-UHFFFAOYSA-N
• ethyl 2-(3-methoxyphenyl)-4-{[(3-methylphenyl)carbamoyl]methoxy}quinoline-6-carboxylate

• Inchi： 1S/C28H26N2O5/c1-4-34-28(32)20-11-12-24-23(15-20)26(16-25(30-24)19-8-6-10-22(14-19)33-3)35-17-27(31)29-21-9-5-7-18(2)13-21/h5-16H,4,17H2,1-3H3,(H,29,31)
• InChI Key： UBTTWHGNOXGOGY-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(C(OCC)=O)C=C2)=C(OCC(NC2=CC=CC(C)=C2)=O)C=C1C1=CC=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on ethyl 2-(3-methoxyphenyl)-4-{[(3-methylphenyl)carbamoyl]methoxy}quinoline-6-carboxylate

Comprehensive Overview of Ethyl 2-(3-Methoxyphenyl)-4-{[(3-Methylphenyl)Carbamoyl]Methoxy}Quinoline-6-Carboxylate (CAS 1114870-96-0)

The compound ethyl 2-(3-methoxyphenyl)-4-{[(3-methylphenyl)carbamoyl]methoxy}quinoline-6-carboxylate (CAS 1114870-96-0) is a sophisticated quinoline derivative with a unique structural framework that has garnered significant interest in pharmaceutical and material science research. Its molecular architecture combines a quinoline core with methoxyphenyl and methylphenyl carbamoyl substituents, making it a versatile candidate for various applications. Researchers are particularly intrigued by its potential as a bioactive scaffold, given its ability to interact with biological targets such as enzymes and receptors.

In recent years, the demand for heterocyclic compounds like ethyl 2-(3-methoxyphenyl)-4-{[(3-methylphenyl)carbamoyl]methoxy}quinoline-6-carboxylate has surged due to their role in drug discovery. This compound's ester and carbamoyl functionalities enhance its solubility and bioavailability, addressing common challenges in medicinal chemistry. A growing trend in AI-driven drug design has further spotlighted such molecules, as computational models predict their binding affinities and pharmacokinetic properties with high accuracy. Users frequently search for terms like "quinoline-based drugs" or "CAS 1114870-96-0 applications," reflecting the compound's relevance in modern research.

The synthesis of ethyl 2-(3-methoxyphenyl)-4-{[(3-methylphenyl)carbamoyl]methoxy}quinoline-6-carboxylate involves multi-step organic reactions, including condensation and esterification processes. Its 3-methoxyphenyl moiety contributes to its electronic properties, while the 3-methylphenyl carbamoyl group adds steric bulk, influencing its interaction with biological systems. These features align with current green chemistry trends, where researchers seek eco-friendly synthesis routes. Searches for "sustainable synthesis of quinoline derivatives" highlight this intersection of innovation and environmental responsibility.

Beyond pharmaceuticals, CAS 1114870-96-0 has potential applications in advanced materials, such as organic semiconductors or fluorescent probes. Its conjugated quinoline system enables π-electron delocalization, a property exploited in optoelectronic devices. With the rise of wearable technology and IoT sensors, such compounds are increasingly studied for their light-emitting and charge-transport capabilities. Keywords like "quinoline materials for electronics" and "CAS 1114870-96-0 properties" dominate academic and industrial queries.

Quality control and analytical characterization of ethyl 2-(3-methoxyphenyl)-4-{[(3-methylphenyl)carbamoyl]methoxy}quinoline-6-carboxylate rely on techniques like HPLC, NMR, and mass spectrometry. Purity thresholds are critical, especially for high-throughput screening in drug development. The compound's stability under physiological conditions is another hot topic, with searches like "degradation pathways of quinoline esters" reflecting user concerns. Regulatory compliance, such as REACH or FDA guidelines, also shapes its commercial viability.

In summary, CAS 1114870-96-0 exemplifies the convergence of medicinal chemistry and materials science. Its multifunctional design addresses both therapeutic and technological needs, making it a subject of ongoing exploration. As precision medicine and smart materials evolve, this compound's role is poised to expand, driven by interdisciplinary research and AI-aided innovation.